Cas no 54090-39-0 (2-(Octyloxy)benzoyl chloride)

• Product Name: 2-(Octyloxy)benzoyl chloride
• CAS No: 54090-39-0
• MF: C₁₅H₂₁ClO₂
• MW: 268.779043912888
• CID: 2831091
• PubChem ID: 20311157
• Update Time: 2025-04-21

2-(Octyloxy)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• WCJLKAOWUBVWSG-UHFFFAOYSA-N
• EC 700-525-1
• SCHEMBL1045431
• DTXCID10555733
• 2-(OCTYLOXY)BENZOYL CHLORIDE
• Octyloxybenzoic acid chloride
• NS00001950
• n-octyloxybenzoyl chloride
• 54090-39-0
• DTXSID50604976
• 2-(Octyloxy)benzoyl chloride

• Inchi： 1S/C15H21ClO2/c1-2-3-4-5-6-9-12-18-14-11-8-7-10-13(14)15(16)17/h7-8,10-11H,2-6,9,12H2,1H3
• InChI Key： WCJLKAOWUBVWSG-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1OCCCCCCCC)=O

Computed Properties

• Exact Mass: 268.1230076Da
• Monoisotopic Mass: 268.1230076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 26.3Ų